
An In-depth Technical Guide to the
Physicochemical Properties of 1-

Phenylpiperazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Phenylpiperazin-2-imine

Cat. No.: B15158212 Get Quote

This guide provides a comprehensive overview of the physicochemical properties, synthesis,

and biological significance of 1-phenylpiperazine. The information is intended for researchers,

scientists, and professionals in drug development.

Core Physicochemical Properties
1-Phenylpiperazine is a versatile organic compound widely utilized as a building block in the

synthesis of various pharmaceuticals, particularly those targeting the central nervous system.

[1] Its physicochemical characteristics are crucial for its application in medicinal chemistry and

drug design.

Table 1: Key Physicochemical Identifiers of 1-Phenylpiperazine
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Identifier Value Reference

IUPAC Name 1-phenylpiperazine [2][3]

Synonyms
N-Phenylpiperazine,

Phenylpiperazine
[1][2]

CAS Number 92-54-6 [1][2]

Chemical Formula C10H14N2 [1][2][3]

Molecular Weight 162.23 g/mol [4]

SMILES C1CN(CCN1)C2=CC=CC=C2 [2][3]

InChIKey
YZTJYBJCZXZGCT-

UHFFFAOYSA-N
[2]

Table 2: Quantitative Physicochemical Data for 1-Phenylpiperazine

Property Value Conditions Reference

Melting Point
18.8 °C (65.8 °F;

291.9 K)
[5][6]

Boiling Point
286 - 287.2 °C (547 -

549 °F; 559 - 560 K)
at 760 mmHg [1][5][7]

Density 1.062 - 1.0725 g/cm³ at 14-25 °C [4][7]

Water Solubility Insoluble [4][5][7]

Solubility in Organic

Solvents
Soluble in ethanol [8]

pKa (basic) 8.71 at 25°C, μ=0.1 [7][9]

LogP (XLogP3) 1.11 [4]

Refractive Index 1.588 at 20 °C [4][7]

Flash Point
138.3 - 140 °C (280.9

- 284 °F)
[5]
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Experimental Protocols
Synthesis of 1-Phenylpiperazine via Buchwald-Hartwig Amination

A common and efficient method for the synthesis of 1-phenylpiperazine is the Buchwald-

Hartwig amination. This palladium-catalyzed cross-coupling reaction forms a carbon-nitrogen

bond between an aryl halide and an amine.

Experimental Protocol:

Reaction Setup: To a Schlenk tube under an inert nitrogen atmosphere, add potassium tert-

butoxide (KOtBu, 1.3 mmol), a palladium-based catalyst complex (e.g., from a suitable

precursor, 1 mol%), and 1,4-dioxane (2 ml).

Addition of Reactants: Add piperazine (1.3 mmol) and chlorobenzene (1.0 mmol) to the

reaction mixture.

Reaction Conditions: Stir the mixture vigorously at 90 °C for 4 hours.

Work-up and Purification: After cooling, remove the solvent under reduced pressure. The

resulting residue is then purified by column chromatography on silica gel (eluent: petroleum

ether/ethyl acetate = 15:1) to yield pure 1-phenylpiperazine.[10]

Characterization:

The synthesized compound can be characterized using various analytical techniques:

NMR Spectroscopy (¹H-NMR and ¹³C-NMR): To confirm the chemical structure and purity.

Mass Spectrometry (GC/MS): To determine the molecular weight and fragmentation pattern.

Infrared Spectroscopy (FT-IR): To identify the functional groups present in the molecule.

Biological Activity and Signaling Pathways
1-Phenylpiperazine and its derivatives are known to interact with various components of the

central nervous system. It acts as a monoamine releasing agent, with a modest selectivity for

norepinephrine over serotonin and dopamine.[5] Specifically, it has been shown to have EC50
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values of 186 nM for norepinephrine release, 880 nM for serotonin release, and 2,530 nM for

dopamine release.[5]

Furthermore, 1-phenylpiperazine derivatives are recognized as adrenergic alpha-antagonists.

[2][4] These compounds bind to alpha-adrenergic receptors but do not activate them, thereby

blocking the actions of endogenous adrenergic agonists.[2][4] This activity is significant in the

treatment of conditions like hypertension and peripheral vascular disease.[2][4]

Due to the broad nature of its interactions, a specific, singular signaling pathway is difficult to

define for the parent compound. However, a generalized workflow for the synthesis of its

derivatives for drug discovery is presented below.

General Synthesis Workflow for 1-Phenylpiperazine Derivatives

1-Phenylpiperazine

Coupling Reaction
(e.g., Buchwald-Hartwig)

Aryl Halide / Other Reactant

Crude Product

Purification
(e.g., Chromatography)

Pure Derivative

Structural Characterization
(NMR, MS, etc.) Biological Screening
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Click to download full resolution via product page

Caption: General workflow for synthesizing and evaluating 1-phenylpiperazine derivatives.

This in-depth guide provides essential physicochemical data and procedural insights for

researchers and drug development professionals working with 1-phenylpiperazine. The

provided information is foundational for its application in the synthesis of novel therapeutic

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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